Cas no 13650-70-9 (Tert-Butyl (S)-(-)-lactate)

Tert-Butyl (S)-(-)-lactate is a chiral ester derived from lactic acid, widely used as a versatile intermediate in organic synthesis and pharmaceutical applications. Its tert-butyl group enhances steric hindrance, improving stability and selectivity in asymmetric reactions. The (S)-(-)-enantiomer is particularly valuable for synthesizing optically active compounds, such as chiral ligands, catalysts, and bioactive molecules. This compound exhibits high purity and consistent performance, making it suitable for fine chemical and API manufacturing. Its low volatility and favorable solubility in common organic solvents further facilitate handling and reaction optimization. Tert-Butyl (S)-(-)-lactate is a reliable choice for enantioselective synthesis and stereocontrolled processes.
Tert-Butyl (S)-(-)-lactate structure
Tert-Butyl (S)-(-)-lactate structure
Product Name:Tert-Butyl (S)-(-)-lactate
CAS No:13650-70-9
MF:C7H14O3
MW:146.184262752533
MDL:MFCD07366670
CID:135795
PubChem ID:12943846
Update Time:2025-05-27

Tert-Butyl (S)-(-)-lactate Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-hydroxy-, 1,1-dimethylethyl ester, (2S)-
    • TERT-BUTYL (S)-(-)-LACTATE
    • tert-Butyl L-lactate
    • (-)-(2S)-hydroxypropionic acid tert-butyl ester
    • (-)-(S)-2-hydroxypropionic acid tert-butyl ester
    • (S)-tbutyl-2-hydroxy-propanoate
    • (S)-tert-butyl 2-hydroxypropanoate
    • L-lactic acid tert-butyl ester
    • L-Milchsaeure-tert-butylester
    • S-lactic acid tert-butyl ester
    • tert-butyl (2S)-2-hydroxypropanoate
    • (-)-tert-Butyl L-lactate
    • t-butyl (s)-lactate
    • tert-butyl L-(+)-lactate
    • IXXMVXXFAJGOQO-YFKPBYRVSA-N
    • tert-butyl(S)-2-hydroxypropanoate
    • tert-butyl (S)-2-hydroxypropanoate
    • ZB012044
    • Propanoic acid, 2-hydroxy-, 1,1-dimethylethyl ester, (2S)-
    • AKOS006238544
    • t-Butyl (S)-(-)-lactate
    • CS-B0166
    • (S)-tert-Butyl2-hydroxypropanoate
    • CS-13523
    • tert-ButylL-lactate
    • EN300-130520
    • DTXSID301268997
    • 13650-70-9
    • pyrimidine-4,6-diaminehydrochloride
    • SCHEMBL1953733
    • MFCD07366670
    • 1,1-Dimethylethyl (2S)-2-hydroxypropanoate
    • Tert-Butyl (S)-(-)-lactate
    • MDL： MFCD07366670
    • Inchi： 1S/C7H14O3/c1-5(8)6(9)10-7(2,3)4/h5,8H,1-4H3/t5-/m0/s1
    • InChI Key： IXXMVXXFAJGOQO-YFKPBYRVSA-N
    • SMILES： O(C([C@H](C)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 146.09400
  • Monoisotopic Mass: 146.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 0.8

Experimental Properties

  • PSA: 46.53000
  • LogP: 0.70890

Tert-Butyl (S)-(-)-lactate Customs Data

  • HS CODE：2918110000
  • Customs Data：

    China Customs Code:

    2918110000

    Overview:

    2918110000. Lactic acid and its salts and esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2918110000. lactic acid, its salts and esters. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Tert-Butyl (S)-(-)-lactate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T49690-1g
tert-Butyl (S)-(-)-lactate
 13650-70-9 98%
1g
 ¥1732.0 2023-09-06
ChemScence
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 13650-70-9 >97.0%
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 $290.0 2021-09-02
ChemScence
CS-B0166-10g
tert-Butyl (S)-(-)-lactate
 13650-70-9 >97.0%
10g
 $488.0 2021-09-02
TRC
B810178-50mg
tert-Butyl (S)-(-)-Lactate
 13650-70-9
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 $ 50.00 2022-06-06
TRC
B810178-100mg
tert-Butyl (S)-(-)-Lactate
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 $ 65.00 2022-06-06
TRC
B810178-500mg
tert-Butyl (S)-(-)-Lactate
 13650-70-9
500mg
 $ 160.00 2022-06-06
Chemenu
CM562145-100mg
tert-Butyl (S)-(-)-lactate
 13650-70-9 98%
100mg
 $70 2023-02-02
Chemenu
CM562145-250mg
tert-Butyl (S)-(-)-lactate
 13650-70-9 98%
250mg
 $117 2023-02-02
Chemenu
CM562145-1g
tert-Butyl (S)-(-)-lactate
 13650-70-9 98%
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 $292 2023-02-02

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